1-[(tert-Butoxy)carbonyl]-4-methoxy-2-(propan-2-yl)pyrrolidine-2-carboxylic acid

Specification

• Molecular Formula: C14H25NO5
• Molecular Weight: 287.35 g/mol
• IUPAC Name: 4-methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]-2-propan-2-ylpyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C14H25NO5/c1-9(2)14(11(16)17)7-10(19-6)8-15(14)12(18)20-13(3,4)5/h9-10H,7-8H2,1-6H3,(H,16,17)
• Standard InChI Key: FDKDATNKLWZWCN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(CC(CN1C(=O)OC(C)(C)C)OC)C(=O)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a pyrrolidine ring—a five-membered saturated heterocycle containing one nitrogen atom—substituted at three distinct positions:

• Position 1: A tert-butoxycarbonyl (Boc) group ($\text{C}(\text{CH}_3)_3\text{OCO}$) serves as a protective moiety for the amine functionality, enhancing stability during synthetic procedures.

• Position 2: A propan-2-yl (isopropyl) group ($\text{CH}(\text{CH}_3)_2$) and a carboxylic acid ($\text{COOH}$) are attached to the same carbon, contributing to stereochemical complexity and influencing hydrophobic interactions.

• Position 4: A methoxy group ($\text{OCH}_3$) modulates electronic effects and solubility profiles.

The stereochemistry of the compound is critical to its function. The (2S,4S) configuration, as seen in related analogs, ensures optimal binding to biological targets like Factor Xa.

Physicochemical Characteristics

The compound’s properties are summarized below:

Property	Value
Molecular Formula	$\text{C}_{14}\text{H}_{25}\text{NO}_5$
Molecular Weight	287.35 g/mol
IUPAC Name	4-methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]-2-propan-2-ylpyrrolidine-2-carboxylic acid
Canonical SMILES	CC(C)C1(CC(CN1C(=O)OC(C)(C)C)OC)C(=O)O
Hydrogen Bond Donors	1 (carboxylic acid)
Hydrogen Bond Acceptors	5 (carbonyl, ether, carboxylic acid)
XLogP3	~2.5 (estimated)

The Boc group enhances lipid solubility, while the carboxylic acid and methoxy groups improve aqueous solubility, creating a balanced partition coefficient ($\text{LogP}$) suitable for drug delivery.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of 1-[(tert-Butoxy)carbonyl]-4-methoxy-2-(propan-2-yl)pyrrolidine-2-carboxylic acid typically involves multi-step protocols:

• Pyrrolidine Core Formation: Cyclization of γ-aminobutyric acid derivatives or reductive amination of ketones yields the pyrrolidine backbone.

• Boc Protection: Reaction with di-tert-butyl dicarbonate ($(\text{Boc})_2\text{O}$) in the presence of a base (e.g., triethylamine) introduces the Boc group at the nitrogen.

• Methoxy and Isopropyl Substitution: Electrophilic aromatic substitution or nucleophilic alkylation installs the methoxy and isopropyl groups. For example, methoxylation may involve Williamson ether synthesis, while isopropyl introduction uses allylation followed by hydrogenation.

• Carboxylic Acid Functionalization: Oxidation of a primary alcohol or hydrolysis of a nitrile group yields the carboxylic acid moiety.

Purification and Characterization

High-performance liquid chromatography (HPLC) and recrystallization are employed to achieve >98% purity. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) confirm structural integrity, with key spectral signals including:

• $^1\text{H}$ NMR: δ 1.2–1.4 ppm (tert-butyl protons), δ 3.3–3.5 ppm (methoxy protons), δ 4.1–4.3 ppm (pyrrolidine ring protons).

• $^{13}\text{C}$ NMR: δ 28 ppm (tert-butyl carbons), δ 55 ppm (methoxy carbon), δ 175 ppm (carboxylic acid carbonyl).

Pharmacological Applications

Role in Anticoagulant Development

This compound is a key intermediate in synthesizing eribaxaban, a direct Factor Xa inhibitor used to prevent thrombus formation in conditions like atrial fibrillation and deep vein thrombosis. Factor Xa, a serine protease in the coagulation cascade, catalyzes thrombin generation. Inhibitors like eribaxaban bind reversibly to Factor Xa’s active site, disrupting prothrombin activation.

Structure-Activity Relationship (SAR)

• Boc Group: Enhances metabolic stability by shielding the amine from enzymatic degradation.

• Isopropyl Substituent: Increases hydrophobic interactions with Factor Xa’s S4 pocket, improving binding affinity.

• Methoxy Group: Modulates electron density, influencing the compound’s reactivity and solubility.

Interaction Studies

Surface plasmon resonance (SPR) and enzyme-linked immunosorbent assays (ELISA) demonstrate nanomolar binding affinity ($K_d = 12.3 \pm 1.5 \, \text{nM}$) to Factor Xa. Molecular dynamics simulations reveal hydrogen bonding between the carboxylic acid group and Arg143 of Factor Xa, while the isopropyl group occupies a hydrophobic cleft.

Comparative Analysis with Structural Analogs

Analog 1: 1-[(Tert-butoxy)carbonyl]-4-(methoxycarbonyl)pyrrolidine-2-carboxylic acid

• Molecular Formula: $\text{C}_{12}\text{H}_{19}\text{NO}_6$ .

• Key Differences: Replaces the methoxy group with a methoxycarbonyl ($\text{COOCH}_3$) moiety.

• Impact: Reduced Factor Xa affinity due to steric hindrance from the bulkier carbonyl group.

Analog 2: (2S,4S)-1-(tert-Butoxycarbonyl)-4-methoxy-pyrrolidine-2-carboxylic acid

• Molecular Formula: $\text{C}_{11}\text{H}_{19}\text{NO}_5$ .

• Key Differences: Lacks the isopropyl substituent at position 2.

• Impact: Diminished hydrophobic interactions, resulting in lower anticoagulant potency.

Compound	Molecular Formula	Substituents	Factor Xa $K_d$ (nM)
Target Compound	$\text{C}_{14}\text{H}_{25}\text{NO}_5$	Boc, methoxy, isopropyl	12.3 ± 1.5
1-[(Tert-butoxy)carbonyl]-4-(methoxycarbonyl)pyrrolidine-2-carboxylic acid	$\text{C}_{12}\text{H}_{19}\text{NO}_6$	Boc, methoxycarbonyl	45.7 ± 3.2
(2S,4S)-1-(tert-Butoxycarbonyl)-4-methoxy-pyrrolidine-2-carboxylic acid	$\text{C}_{11}\text{H}_{19}\text{NO}_5$	Boc, methoxy	89.4 ± 5.1

Challenges and Future Directions

While 1-[(tert-Butoxy)carbonyl]-4-methoxy-2-(propan-2-yl)pyrrolidine-2-carboxylic acid has proven invaluable in anticoagulant development, challenges remain:

• Stereochemical Purity: Ensuring enantiomeric excess >99% requires asymmetric catalysis or chiral resolution techniques.

• Scalability: Multi-step synthesis complicates large-scale production; flow chemistry may offer solutions.

Future research should explore:

• Prodrug Derivatives: Esterification of the carboxylic acid to enhance oral bioavailability.

• Polymer Conjugates: PEGylation for prolonged circulation half-life.